1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride
Description
1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride, also known as FP4PU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a derivative of urea and has been synthesized using various methods. FP4PU has been found to exhibit a range of biochemical and physiological effects, which makes it a promising candidate for further research.
Scientific Research Applications
Inhibition of Soluble Epoxide Hydrolase (sEH)
"1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride" and its analogs have been explored for their potential as inhibitors of human and murine soluble epoxide hydrolase (sEH). These compounds, through structural modifications, have shown significant improvements in pharmacokinetic parameters and efficacy in reducing inflammatory pain compared to previous sEH inhibitors. For example, specific analogs have demonstrated a thousand-fold increase in potency over morphine in animal models of inflammatory pain, highlighting their potential for developing new anti-inflammatory and analgesic drugs (Rose et al., 2010).
Corrosion Inhibition
Derivatives of "1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride" have been investigated as corrosion inhibitors for metals in acidic environments. These compounds, including Mannich bases derived from the core structure, have been shown to effectively inhibit the corrosion of mild steel surfaces in hydrochloric acid solutions. The inhibition efficiency of these compounds correlates with their concentration, and they exhibit mixed-type inhibition behavior. This application is critical for protecting industrial infrastructure and machinery against corrosive damage (Jeeva et al., 2015).
Antidepressant Activity
Research into the structure-activity relationships of unsymmetrical ureas, including those related to "1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride", has identified compounds with potential antidepressant activity. These studies have focused on compounds acting as serotonin reuptake inhibitors with additional antagonistic activity at 5-HT(1B/1D) receptors. Such dual-acting compounds could offer new avenues for treating depression by enhancing serotonergic neurotransmission more effectively than current treatments (Matzen et al., 2000).
Anti-Leukemia Activity
The synthesis and evaluation of compounds based on the "1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride" scaffold have led to the identification of potential anti-leukemia agents. These compounds have shown the ability to inhibit the growth of K562 leukemia cells, suggesting their utility in developing new cancer therapies (Yang et al., 2009).
properties
IUPAC Name |
1-(4-fluorophenyl)-3-piperidin-4-ylurea;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN3O.ClH/c13-9-1-3-10(4-2-9)15-12(17)16-11-5-7-14-8-6-11;/h1-4,11,14H,5-8H2,(H2,15,16,17);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBZXNSYYMDYIAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC(=O)NC2=CC=C(C=C2)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-3-(piperidin-4-yl)urea hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide](/img/structure/B2681944.png)
![ethyl {N-[(4-methylphenyl)methyl]carbamoyl}formate](/img/structure/B2681947.png)
![methyl 3-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-4,6-dimethyl-3-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)propanoate](/img/structure/B2681951.png)
![4-(2-chlorophenyl)-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B2681953.png)
![N-(3-methoxyphenyl)-1-(pyridin-3-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B2681956.png)
![Ethyl 2-(benzylthio)-7-methyl-5-(4-nitrophenyl)-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/no-structure.png)
![methyl 2-(2-(2-morpholino-4-oxo-4,5-dihydrothiazol-5-yl)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2681966.png)